Cas no 2734772-87-1 (1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene)

• Product Name: 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene
• CAS No: 2734772-87-1
• MF: C₉H₉Br₂FO
• MW: 311.97
• CID: 5079995
• Update Time: 2026-03-01

1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene

• Inchi： 1S/C9H9Br2FO/c1-3-13-9-7(11)4-6(10)5(2)8(9)12/h4H,3H2,1-2H3
• InChI Key： OEQCXALYNVDVCY-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(Br)=C(C)C=1F)Br)CC

Additional information on 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene

Professional Introduction to 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene (CAS No. 2734772-87-1)

1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene, with the CAS number 2734772-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its bromine, ethoxy, fluoro, and methyl substituents on a benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene contribute to its versatility in chemical reactions. The presence of multiple halogen atoms, particularly bromine, enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The ethoxy group introduces a polar nature to the molecule, facilitating interactions with biological targets, while the fluoro and methyl substituents further modulate its electronic and steric properties.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The fluoro group in 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of drugs when incorporated into their structures. This has led to increased interest in exploring its applications in drug discovery and development.

The pharmaceutical industry has been actively investigating the potential of 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene as a building block for synthesizing small molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atoms provide handles for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities.

Moreover, the compound's ability to act as a precursor in polymer chemistry has not gone unnoticed. Researchers have explored its use in synthesizing advanced materials with tailored electronic properties. These materials are finding applications in optoelectronics and nanotechnology, where precise control over molecular structure is essential. The combination of bromine and fluoro substituents makes this compound particularly suitable for generating polymers with enhanced thermal stability and chemical resistance.

The synthesis of 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the bromination of a suitable precursor, followed by selective functionalization with ethoxy and fluoro groups. The final step often involves methyl group introduction to achieve the desired substitution pattern. Each step requires precise control over reaction conditions to ensure high yield and purity.

The increasing demand for high-quality intermediates like 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene has driven advancements in synthetic methodologies. Continuous flow chemistry, for example, has emerged as a powerful tool for producing these compounds efficiently and sustainably. This approach not only improves yield but also reduces waste generation, aligning with the growing emphasis on green chemistry principles.

In conclusion, 1,5-Dibromo-2-ethoxy-3-fluoro-4-methylbenzene (CAS No. 2734772-87-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of innovation in both academic and industrial settings.